Cas no 1217810-25-7 (tert-butyl (3S)-3-(2-methoxy-2-oxoethyl)piperazine-1-carboxylate)

• Product Name: tert-butyl (3S)-3-(2-methoxy-2-oxoethyl)piperazine-1-carboxylate
• CAS No: 1217810-25-7
• MF: C₁₂H₂₂N₂O₄
• MW: 258.314083576202
• MDL: MFCD05863891
• CID: 2190977
• PubChem ID: 6558431
• Update Time: 2025-06-13

tert-butyl (3S)-3-(2-methoxy-2-oxoethyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-4-n-boc-piperazine-2-acetic acid methyl ester
• tert-butyl (3S)-3-(2-methoxy-2-oxoethyl)piperazine-1-carboxylate
• (3S)-1-Boc-3-(2-methoxy-2-oxoethyl)piperazine
• tert-Butyl (S)-3-(2-methoxy-2-oxoethyl)piperazine-1-carboxylate
• (S)-TERT-BUTYL3-(2-METHOXY-2-OXOETHYL)PIPERAZINE-1-CARBOXYLATE
• NCGC00374403-01
• 1217810-25-7
• DB-300117
• MFCD05863891
• SCHEMBL17062858
• CS-0112877
• TS-00832
• (S)-TERT-BUTYL 3-(2-METHOXY-2-OXOETHYL)PIPERAZINE-1-CARBOXYLATE
• (S)-3-METHOXYCARBONYLMETHYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• DTXSID30424917
• AKOS022182006

• MDL： MFCD05863891
• Inchi： 1S/C12H22N2O4/c1-12(2,3)18-11(16)14-6-5-13-9(8-14)7-10(15)17-4/h9,13H,5-8H2,1-4H3/t9-/m0/s1
• InChI Key： VLMVFRLASKOYKX-VIFPVBQESA-N
• SMILES： O(C(C)(C)C)C(N1CCN[C@@H](CC(=O)OC)C1)=O

Computed Properties

• Exact Mass: 258.15795719g/mol
• Monoisotopic Mass: 258.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on tert-butyl (3S)-3-(2-methoxy-2-oxoethyl)piperazine-1-carboxylate

Professional Introduction to Tert-butyl (3S)-3-(2-methoxy-2-oxoethyl)piperazine-1-carboxylate (CAS No. 1217810-25-7)

Tert-butyl (3S)-3-(2-methoxy-2-oxoethyl)piperazine-1-carboxylate, with the CAS number 1217810-25-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperazine class of molecules, which are widely recognized for their diverse biological activities and therapeutic potential. The specific stereochemistry and functional groups present in this molecule contribute to its unique chemical properties and make it a valuable candidate for further research and development.

The molecular structure of tert-butyl (3S)-3-(2-methoxy-2-oxoethyl)piperazine-1-carboxylate features a piperazine ring substituted with a tert-butyl group at the 1-position and a (3S)-configured 3-(2-methoxy-2-oxoethyl) side chain at the 3-position. This configuration imparts specific steric and electronic properties to the molecule, which can influence its interactions with biological targets. The presence of the methoxy group and the oxoethyl side chain further enhances its complexity and potential for biological activity.

In recent years, there has been growing interest in the development of novel piperazine derivatives as pharmacological agents. Piperazine-based compounds have been explored for their potential in treating a wide range of diseases, including neurological disorders, infectious diseases, and cancer. The stereochemistry of piperazine derivatives plays a crucial role in determining their biological activity, with enantiomeric differences often leading to significant variations in efficacy and side effects.

One of the key aspects of studying tert-butyl (3S)-3-(2-methoxy-2-oxoethyl)piperazine-1-carboxylate is its potential as a lead compound for drug discovery. The combination of the tert-butyl group, which can enhance lipophilicity and metabolic stability, with the (3S) stereochemistry, which may optimize binding affinity to biological targets, makes this compound an attractive candidate for further investigation. Additionally, the methoxy group and oxoethyl side chain introduce additional functional sites that can be modified to improve pharmacological properties.

Recent research has highlighted the importance of understanding the structural features that contribute to the biological activity of piperazine derivatives. Studies have shown that subtle changes in the substitution pattern and stereochemistry can significantly alter the pharmacokinetic and pharmacodynamic properties of these compounds. For instance, modifications to the side chains can influence solubility, permeability, and metabolic clearance, while changes in stereochemistry can affect binding affinity and selectivity.

The synthesis of tert-butyl (3S)-3-(2-methoxy-2-oxoethyl)piperazine-1-carboxylate presents unique challenges due to its complex stereochemistry. Advanced synthetic techniques are required to achieve high enantiomeric purity, which is essential for evaluating its biological activity. Chiral resolution methods, such as diastereomeric salt formation or enzymatic resolution, are commonly employed to isolate the desired enantiomer. Once synthesized, thorough characterization using spectroscopic techniques like NMR spectroscopy and mass spectrometry is crucial to confirm the structural integrity of the compound.

In vitro studies have begun to explore the potential therapeutic applications of tert-butyl (3S)-3-(2-methoxy-2-oxoethyl)piperazine-1-carboxylate. Initial findings suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors relevant to neurological disorders. The tert-butyl group’s contribution to lipophilicity could enhance blood-brain barrier penetration, making it a promising candidate for central nervous system therapies. Furthermore, the methoxy group’s presence may modulate interactions with specific binding sites, potentially leading to improved therapeutic outcomes.

The oxoethyl side chain adds another layer of complexity to this molecule, offering opportunities for further derivatization to optimize its pharmacological profile. By modifying this side chain, researchers can fine-tune solubility, bioavailability, and target specificity. Such modifications are often guided by computational modeling techniques that predict how changes in molecular structure will affect biological activity. These studies not only provide insights into the mechanisms of action but also help in designing more effective drug candidates.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The study of tert-butyl (3S)-3-(2-methoxy-2-oxoethyl)piperazine-1-carboxylate exemplifies this collaborative approach, as it requires expertise in synthetic chemistry, structural biology, and drug metabolism. By leveraging these different areas of knowledge, researchers can accelerate the discovery and development process, bringing new treatments to patients more quickly.

The future prospects for tert-butyl (3S)-3-(2-methoxy-2-oxoethyl)piperazine-1-carboxylate are promising given its unique structural features and potential therapeutic applications. Ongoing research aims to further elucidate its mechanism of action and explore new derivatives with enhanced efficacy and reduced side effects. As our understanding of biological targets continues to grow, compounds like this one will play an increasingly important role in addressing unmet medical needs.